Cas no 2703782-14-1 (4-Chloro-3-(chloromethyl)-1,2-oxazole)

• Product Name: 4-Chloro-3-(chloromethyl)-1,2-oxazole
• CAS No: 2703782-14-1
• MF: C₄H₃Cl₂NO
• MW: 151.978718996048
• MDL: MFCD34550603
• CID: 5627823
• PubChem ID: 165940917
• Update Time: 2023-09-08

4-Chloro-3-(chloromethyl)-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 2703782-14-1
• EN300-28318252
• 4-chloro-3-(chloromethyl)-1,2-oxazole
• Isoxazole, 4-chloro-3-(chloromethyl)-
• 4-Chloro-3-(chloromethyl)-1,2-oxazole

• MDL： MFCD34550603
• Inchi： 1S/C4H3Cl2NO/c5-1-4-3(6)2-8-7-4/h2H,1H2
• InChI Key： YIWKDYCFXHHEAO-UHFFFAOYSA-N
• SMILES： ClCC1C(=CON=1)Cl

Computed Properties

• Exact Mass: 150.9591691g/mol
• Monoisotopic Mass: 150.9591691g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 80.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.446±0.06 g/cm3(Predicted)
• Boiling Point: 239.4±25.0 °C(Predicted)
• pka: -4.89±0.50(Predicted)